2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane

Medicinal Chemistry Physicochemical Profiling Lead Optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C8H13ClO2S
Molecular Weight 208.71 g/mol
Cat. No. B13283164
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane
Molecular FormulaC8H13ClO2S
Molecular Weight208.71 g/mol
Structural Identifiers
SMILESCC1C2(CCS1)OCC(O2)CCl
InChIInChI=1S/C8H13ClO2S/c1-6-8(2-3-12-6)10-5-7(4-9)11-8/h6-7H,2-5H2,1H3
InChIKeyIYCQMXJZZUEFOU-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane: A Methyl-Substituted Spirocyclic Heterocycle for Controlled Reactivity Applications


2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane (CAS 1699103-31-5) is a spirocyclic organosulfur building block with the molecular formula C₈H₁₃ClO₂S and a molecular weight of 208.71 g/mol . The compound features a 1,4-dioxa-7-thiaspiro[4.4]nonane core bearing a reactive chloromethyl substituent at position 2 and a stereochemical methyl group at position 6 [1]. This scaffold combines dioxolane and thiolane rings sharing a single spiro carbon, creating a conformationally constrained three-dimensional framework. The presence of the chloromethyl electrophilic handle alongside the methyl substituent distinguishes this compound from its non-methylated, brominated, and regioisomeric analogs in terms of lipophilicity, steric profile, and synthetic utility [2].

Electrophilic Handle Chloromethyl for controlled nucleophilic displacement
Methyl Substituent Moderate lipophilicity enhancement over des-methyl analogs
Spiro[4.4] Core Conformationally constrained scaffold with thiolane sulfur
Synthetic Versatility Sulfur oxidation and further diversification pathways

2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane: Why Close Analogs Cannot Be Interchanged Without Impacting Physicochemical Profiles


Within the 1,4-dioxa-7-thiaspiro[4.4]nonane family, seemingly minor structural modifications produce measurable shifts in computed physicochemical properties that are critical for medicinal chemistry and agrochemical lead optimization. The 6-methyl substituent on the target compound raises XLogP3 by approximately 0.5 log units versus the des-methyl analog (1.6 vs. 1.1) and increases molecular weight by 14.03 g/mol [1][2]. Halogen exchange from chlorine to bromine alters both leaving-group reactivity and mass by 44.45 g/mol, while a regioisomeric shift of the chloromethyl group from position 2 to position 3 changes the spatial orientation of the electrophilic center relative to the sulfur atom . Ring-expanded [4.5] analogs introduce additional conformational flexibility that can compromise scaffold rigidity . These differences collectively mean that direct substitution of one family member for another will alter lipophilicity, steric occupancy, and electrophilic reactivity in ways that can disrupt established structure-activity relationships or synthetic protocols.

Des-methyl analog Lower lipophilicity may shift membrane permeability prediction away from target profile
Bromo analog Higher leaving-group reactivity can reduce chemoselectivity in multi-step sequences
3-Chloromethyl regioisomer Altered electrophile orientation may disrupt established SAR; also discontinued supply
Ring-expanded [4.5] analogs Increased conformational flexibility can compromise scaffold rigidity and binding entropy

2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane: Quantitative Differentiation Evidence for Procurement Decisions


Enhanced Lipophilicity (XLogP3) Versus the Des-Methyl Analog for Improved Membrane Permeability Prediction

The 6-methyl substituent on the target compound increases computed lipophilicity by approximately 0.5 log units compared to its direct des-methyl analog, 2-(chloromethyl)-1,4-dioxa-7-thiaspiro[4.4]nonane. PubChem-computed XLogP3 values are 1.6 for the target [1] versus 1.1 for the comparator [2]. This shift is corroborated by vendor-calculated LogP data (Leyan: 1.8623 for target vs. 1.4738 for comparator ), yielding a consistent difference of approximately 0.4–0.5 log units. In medicinal chemistry, a 0.5 log unit increase in LogP can correspond to a measurable improvement in passive membrane permeability while generally maintaining favorable aqueous solubility characteristics for orally bioavailable drug candidates.

Lipophilicity
Reported
XLogP3 1.6 vs 1.1 (des-methyl)
Supports membrane permeability prediction in lead optimization
Cross-study computed values; consistent vendor LogP shift of ~0.4
Medicinal Chemistry Physicochemical Profiling Lead Optimization ADME Prediction

Molecular Weight Differentiation (208.71 vs. 194.68 g/mol) for Altered Steric and Pharmacokinetic Properties

The 6-methyl group increases the molecular weight of the target compound by 14.03 g/mol compared to the des-methyl analog (208.71 vs. 194.68 g/mol) [1][2]. This represents a 7.2% increase in molecular mass. Additionally, the target compound contains 12 heavy atoms versus 11 for the non-methylated comparator [1][2], reflecting the contribution of the additional sp³-hybridized methyl carbon. In fragment-based and lead-optimization contexts, such incremental mass changes fall within the range known to modulate target binding through hydrophobic contacts while remaining below typical molecular weight cutoffs for drug-likeness (e.g., Lipinski's Rule of Five MW <500). The brominated analog at 253.16 g/mol represents a substantially larger mass increment (+44.45 g/mol) and introduces a heavier halogen that may be disadvantageous for certain ADME parameters.

Molecular Weight
Reported
208.71 vs 194.68 g/mol
Incremental steric parameter for SAR exploration
7.2% mass increase; mid-range option within spiro family
Medicinal Chemistry Fragment-Based Drug Discovery Molecular Property Optimization Steric Parameter Analysis

Chloromethyl Electrophile Provides Controlled Reactivity Relative to Bromomethyl Analog for Nucleophilic Displacement Chemistry

The chloromethyl group in the target compound offers a less reactive electrophilic center compared to the bromomethyl analog, based on well-established carbon-halogen bond dissociation energy differences: C–Cl ~327 kJ/mol versus C–Br ~285 kJ/mol [1]. This ~42 kJ/mol higher bond strength for the C–Cl bond translates to slower, more controllable nucleophilic substitution kinetics under standard reaction conditions. The practical implication is that the chloromethyl analog can be employed in reactions where the bromomethyl variant would exhibit premature or excessive reactivity, potentially leading to lower chemoselectivity or unwanted side reactions. The target compound therefore occupies a reactivity 'sweet spot' among the halogen series—more reactive than the parent (unfunctionalized) scaffold yet more controllable than the bromo congener.

Electrophile Reactivity
Class-level
C–Cl ~327 vs C–Br ~285 kJ/mol
Controlled nucleophilic displacement kinetics
Class-level BDE; leaving-group ability follows Br⁻ > Cl⁻
Synthetic Methodology Electrophilic Reactivity Alkylating Agent Selection Chemoselective Functionalization

Confirmed Commercial Availability and Active Supply Status Versus Discontinued Regioisomer

The target compound (CAS 1699103-31-5) is actively stocked and commercially available at 95% purity from at least one verified supplier (Leyan, Catalog No. 2095928) in quantities of 1 g, 5 g, and 10 g . In direct contrast, its regioisomer—3-(chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane—is explicitly listed as a discontinued product by CymitQuimica (Ref. 3D-ZSC10331, Brand: Biosynth) . This supply status differential means that the target compound represents the only reliably accessible chloromethyl-methyl-substituted isomer within the 1,4-dioxa-7-thiaspiro[4.4]nonane scaffold family. For procurement planning, selection of the discontinued isomer poses an unacceptable supply chain risk, while the target compound offers active commercial support.

Supply Status
Head-to-head
Active (Leyan) vs Discontinued
Binary supply chain continuity for research programs
Only accessible chloromethyl-methyl isomer; scales 1–10 g
Supply Chain Continuity Commercial Sourcing Research Procurement Building Block Availability

Conformationally Constrained Spirocyclic Framework Versus Ring-Expanded [4.5] Analog for Enhanced Scaffold Rigidity

The target compound's [4.4] spiro system, comprising fused dioxolane and thiolane rings, imposes greater conformational restriction than the ring-expanded [4.5] analog, 2-(chloromethyl)-1,4-dioxa-7-thiaspiro[4.5]decane . The [4.4] system contains two 5-membered rings, each with limited conformational freedom (envelope/twist conformations), while the [4.5] analog incorporates a 6-membered ring capable of chair, boat, and twist-boat interconversions. The target compound also differs from the 2-(chloromethyl)-6-methyl-1,4-dioxaspiro[4.5]decane analog (CAS 22216-76-8), which replaces the sulfur atom with a methylene, fundamentally altering heteroatom hydrogen-bonding capacity [1]. The SMILES structure CC1C2(CCS1)OCC(O2)CCl [2] confirms the thiolane ring sulfur is positioned to serve as both a hydrogen-bond acceptor and a potential site for further oxidation (sulfoxide/sulfone) chemistry not available in the all-oxygen analog.

Conformational Rigidity
Reported
[4.4] spiro vs [4.5] & all-O analog
Lower entropic penalty and sulfur handle for diversification
Qualitative scaffold comparison; thioether enables oxidation chemistry
Conformational Analysis Scaffold Design Spirocyclic Chemistry Structure-Based Drug Design

2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane: Prioritized Application Scenarios Based on Quantitative Differentiation Evidence


Medicinal Chemistry Lead Optimization Requiring Moderate Lipophilicity Enhancement

The target compound's XLogP3 of 1.6 (0.5 log units above the des-methyl analog) positions it for lead optimization campaigns where increasing membrane permeability is desired without introducing excessively lipophilic moieties. The methyl group provides this enhancement without adding hydrogen-bond donors or acceptors, preserving the compound's favorable TPSA of 43.8 Ų and zero H-bond donor count. This profile is particularly relevant for CNS drug discovery programs where balanced LogP (typically 1–4) and low TPSA (<60–70 Ų) are critical for blood-brain barrier penetration [1][2].

Controlled Electrophilic Diversification in Parallel Synthesis Libraries

The chloromethyl handle provides a reactivity profile intermediate between the overly reactive bromomethyl analog and the inert parent scaffold, making it the preferred electrophilic building block for parallel synthesis. The C–Cl bond (~327 kJ/mol) allows nucleophilic displacement with amines, thiols, and alkoxides under controlled thermal or microwave conditions without the rapid, potentially unselective reactions characteristic of the bromo analog. This controlled reactivity is advantageous for constructing diverse spirocyclic compound libraries where chemoselectivity across multiple functional groups is required [3].

Sulfur-Containing Spirocyclic Scaffold for Sulfoxide/Sulfone Prodrug Strategies

Unlike all-oxygen spiro analogs (e.g., 2-(chloromethyl)-6-methyl-1,4-dioxaspiro[4.5]decane), the target compound contains a thioether sulfur amenable to selective oxidation to sulfoxide or sulfone derivatives. This oxidation handle enables prodrug strategies where the oxidation state of sulfur can modulate solubility, metabolic stability, or target engagement. The [4.4] spiro framework further constrains the spatial relationship between the sulfur oxidation site and the chloromethyl diversification point, providing a rigid template for systematic SAR studies [4][5].

Supply Chain-Secure Building Block for Multi-Year Drug Discovery Programs

For research programs requiring multi-year synthetic continuity, the confirmed active commercial status of the target compound from Leyan (Catalog No. 2095928) provides supply assurance that the discontinued 3-chloromethyl regioisomer cannot offer. The availability in three scale options (1 g, 5 g, 10 g) supports progression from initial hit validation through lead optimization quantities without requiring a change in building block source. This supply continuity is a binary procurement advantage that overrides any theoretical structural preference for the unavailable regioisomer .

Application
Selection Property
Validation Focus
Medicinal chemistry lead optimization
Computed lipophilicity (XLogP3)
Membrane permeability prediction
Parallel synthesis library diversification
Chloromethyl electrophile reactivity
Chemoselectivity in nucleophilic displacement
Sulfoxide/sulfone prodrug strategies
Thioether sulfur oxidation handle
Oxidation-state modulation of solubility/stability
Multi-year drug discovery supply
Active commercial supply status
Supply continuity without regioisomer risk
Quote Request

Request a Quote for 2-(Chloromethyl)-6-methyl-1,4-dioxa-7-thiaspiro[4.4]nonane

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.